Cas no 41864-45-3 (4,5-Dimethoxy-2-methylaniline)

• Product Name: 4,5-Dimethoxy-2-methylaniline
• CAS No: 41864-45-3
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD00130067
• CID: 331401
• PubChem ID: 266585
• Update Time: 2025-05-24

4,5-Dimethoxy-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethoxy-2-methylaniline
• 4,5-dimethoxy-2-methylbenzenamine
• 4,5-DIMETHOXY-2-METHYL-PHENYLAMINE
• Benzenamine,4,5-dimethoxy-2-methyl-
• 2-Methyl-4,5-dimethoxyaniline
• NSC 105305
• NCIOpen2_002073
• HMS1409E07
• O11127
• SY067764
• AKOS000116455
• 4,5-Dimethoxy-2-methylaniline #
• A19806
• NSC-105305
• 4,5-dimethoxy-2-methyl-aniline
• 41864-45-3
• CS-0112986
• 3,4-Dimethoxy-6-amino toluene
• EN300-34110
• DTXSID30295745
• AM61965
• AS-50162
• Benzenamine, 4,5-dimethoxy-2-methyl-
• MFCD00130067
• 3.4-Dimethoxy-6-aminotoluol
• AC-3738
• Enamine_005375
• NSC105305
• SCHEMBL1225409
• FT-0639744
• DB-050814

• MDL： MFCD00130067
• Inchi： 1S/C9H13NO2/c1-6-4-8(11-2)9(12-3)5-7(6)10/h4-5H,10H2,1-3H3
• InChI Key： BLAYBVPASDNLJM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=C(C=C1OC)N

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5A^2

Experimental Properties

• Density: 1.071±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 109-109.5 ºC
• Boiling Point: 283.7°Cat760mmHg
• Flash Point: 136.2°C
• Refractive Index: 1.536
• Solubility: Slightly soluble (4.3 g/l) (25 º C),
• PSA: 44.48000
• LogP: 2.17560

4,5-Dimethoxy-2-methylaniline Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39; S22
• Hazardous Material Identification：
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4,5-Dimethoxy-2-methylaniline

Comprehensive Overview of 4,5-Dimethoxy-2-methylaniline (CAS No. 41864-45-3): Properties, Applications, and Industry Insights

4,5-Dimethoxy-2-methylaniline (CAS No. 41864-45-3) is an organic compound belonging to the class of substituted anilines, characterized by its unique molecular structure featuring methoxy and methyl functional groups. This compound has garnered significant attention in pharmaceutical, agrochemical, and specialty chemical industries due to its versatile reactivity and role as a key intermediate. Its systematic name, 2-methyl-4,5-dimethoxyaniline, reflects its IUPAC nomenclature, while alternative names like 4,5-DMA-2-MA are occasionally used in research literature.

The growing demand for fine chemicals and high-performance intermediates has positioned 4,5-Dimethoxy-2-methylaniline as a compound of interest for synthetic chemists. Recent trends in green chemistry have spurred investigations into eco-friendly synthesis routes for this amine derivative, aligning with global sustainability goals. Researchers are particularly focused on optimizing catalytic processes to reduce energy consumption and waste generation during production.

From a structural perspective, the presence of two methoxy groups at the 4- and 5-positions and a methyl group at the 2-position of the aniline ring confers distinct electronic and steric properties to this molecule. These features influence its solubility profile, with moderate solubility in polar organic solvents like ethanol and acetone, but limited solubility in water. The compound typically appears as a light-colored crystalline solid at room temperature, with purity grades exceeding 98% being commercially available for research applications.

In pharmaceutical applications, 4,5-Dimethoxy-2-methylaniline serves as a crucial building block for the synthesis of various biologically active compounds. Its structural motif is found in several drug candidates targeting neurological and cardiovascular systems. The compound's ability to undergo diverse transformations, including diazotization, acylation, and condensation reactions, makes it valuable for constructing complex molecular architectures. Recent patent literature reveals its incorporation into novel heterocyclic compounds with potential therapeutic benefits.

The analytical characterization of CAS 41864-45-3 typically involves advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. Quality control protocols emphasize the detection and quantification of potential impurities, including positional isomers and oxidation products. These analytical methods ensure batch-to-batch consistency, which is critical for applications requiring high-purity materials. Modern laboratories increasingly employ UHPLC systems for faster and more sensitive analysis of such aromatic amines.

Industrial scale production of 4,5-Dimethoxy-2-methylaniline involves multi-step synthetic routes starting from commercially available precursors. Current manufacturing practices focus on improving atom economy and reducing hazardous byproducts. Process optimization studies have demonstrated the effectiveness of continuous flow chemistry approaches for safer and more efficient production of this intermediate. These advancements address growing concerns about chemical process safety and environmental impact in fine chemical manufacturing.

Storage and handling recommendations for 4,5-Dimethoxy-2-methylaniline emphasize protection from light and moisture to maintain stability. The compound should be stored in tightly sealed containers under inert atmosphere when long-term preservation is required. Material safety data sheets provide detailed guidance on proper personal protective equipment, including chemical-resistant gloves and eye protection, for laboratory personnel working with this substance.

Emerging research directions explore the potential of 4,5-Dimethoxy-2-methylaniline in materials science applications. Its aromatic amine structure makes it a candidate for incorporation into advanced polymers and functional materials. Some studies investigate its use as a precursor for conductive polymers or as a modifying agent for surface coatings. These applications leverage the compound's electron-donating properties and thermal stability.

The global market for 4,5-Dimethoxy-2-methylaniline reflects broader trends in the specialty chemicals sector, with Asia-Pacific regions showing particularly strong growth. Supply chain considerations for this intermediate include reliable sourcing of raw materials and adherence to international quality standards. Recent disruptions in chemical logistics have highlighted the importance of diversified supplier networks for critical intermediates like CAS 41864-45-3.

Regulatory aspects surrounding 4,5-Dimethoxy-2-methylaniline vary by jurisdiction, with most countries classifying it as a standard industrial chemical. Compliance with REACH regulations in Europe and TSCA requirements in the United States ensures its safe manufacture and use. Environmental fate studies indicate moderate biodegradability under aerobic conditions, with recommended wastewater treatment measures for industrial effluents containing this compound.

Future prospects for 4,5-Dimethoxy-2-methylaniline research include the development of novel derivatives with enhanced properties and the exploration of biocatalytic production methods. The compound's structural versatility continues to inspire innovation across multiple chemical disciplines, from medicinal chemistry to materials engineering. As analytical techniques become more sophisticated, new applications for this aromatic amine derivative are likely to emerge in cutting-edge technologies.